Cas no 1804218-87-8 (2-(3-Bromopropyl)-6-(trifluoromethoxy)mandelic acid)

• Product Name: 2-(3-Bromopropyl)-6-(trifluoromethoxy)mandelic acid
• CAS No: 1804218-87-8
• MF: C₁₂H₁₂BrF₃O₄
• MW: 357.120493888855
• CID: 4939875
• Update Time: 2025-05-21

2-(3-Bromopropyl)-6-(trifluoromethoxy)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromopropyl)-6-(trifluoromethoxy)mandelic acid

• Inchi： 1S/C12H12BrF3O4/c13-6-2-4-7-3-1-5-8(20-12(14,15)16)9(7)10(17)11(18)19/h1,3,5,10,17H,2,4,6H2,(H,18,19)
• InChI Key： BMLRIQHXNNXWBE-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC=C(C=1C(C(=O)O)O)OC(F)(F)F

Computed Properties

• Exact Mass: 355.98711 g/mol
• Monoisotopic Mass: 355.98711 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 66.8
• Molecular Weight: 357.12

Additional information on 2-(3-Bromopropyl)-6-(trifluoromethoxy)mandelic acid

2-(3-Bromopropyl)-6-(Trifluoromethoxy)Mandelic Acid: A Comprehensive Overview

The compound 2-(3-Bromopropyl)-6-(Trifluoromethoxy)Mandelic Acid, with CAS No. 1804218-87-8, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is a derivative of mandelic acid, a naturally occurring alpha-hydroxy acid, which has been extensively studied for its versatile applications in various industries. The introduction of the 3-bromopropyl and trifluoromethoxy groups into the mandelic acid framework imparts unique chemical properties, making it a valuable compound for advanced research and development.

Mandelic acid, or alpha-hydroxybenzoic acid, serves as the foundational structure for this compound. Its hydroxyl and carboxylic acid groups provide a platform for further functionalization. The substitution at the 2-position with a 3-bromopropyl group introduces a brominated alkyl chain, which can enhance the compound's reactivity and solubility properties. Meanwhile, the trifluoromethoxy group at the 6-position imparts electron-withdrawing effects, increasing the molecule's stability and potentially enhancing its bioavailability. These modifications make 2-(3-Bromopropyl)-6-(Trifluoromethoxy)Mandelic Acid a promising candidate for applications in drug delivery systems and advanced materials.

The synthesis of this compound involves a multi-step process that typically begins with the bromination of propionaldehyde to form 3-bromopropionaldehyde. This intermediate is then subjected to condensation reactions with appropriate reagents to introduce the trifluoromethoxy group. The final step involves hydrolysis to yield the carboxylic acid form. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yield rates.

In terms of applications, 2-(3-Bromopropyl)-6-(Trifluoromethoxy)Mandelic Acid has shown potential in the development of novel pharmaceutical agents. Its unique structure allows for interactions with various biological targets, including enzymes and receptors, making it a valuable lead compound in drug discovery programs. For instance, studies have demonstrated its ability to modulate key enzymes involved in metabolic pathways, suggesting its potential as a therapeutic agent for metabolic disorders.

Beyond pharmaceutical applications, this compound has also found utility in materials science. The trifluoromethoxy group contributes to high thermal stability and chemical resistance, making it suitable for use in high-performance polymers and coatings. Recent research has explored its incorporation into polymeric matrices to enhance mechanical properties and environmental durability.

The safety profile of CAS No. 1804218-87-8 is an essential consideration for its practical applications. Preliminary toxicity studies indicate that it exhibits low acute toxicity when administered at recommended doses. However, long-term exposure studies are still underway to fully assess its safety profile. Proper handling procedures and storage conditions are recommended to ensure safe use in laboratory settings.

In conclusion, 2-(3-Bromopropyl)-6-(Trifluoromethoxy)Mandelic Acid, CAS No. 1804218-87-8, represents a significant advancement in organic synthesis with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in drug development and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in shaping future advancements in these fields.